Cas no 42927-06-0 (1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI))

1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI) structure
42927-06-0 structure
Product Name:1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI)
CAS No:42927-06-0
MF:C18H19ClN4O4
MW:390.820863008499
CID:334489
PubChem ID:24180827
Update Time:2025-04-19

1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Butanetetrol,1,4-bis(1H-benzimidazol-2-yl)-, [1R-(1R*,2R*,3R*,4R*)]-, dihydrochloride (9CI)
    • 1,4-bis(1H-benzimidazol-2-yl)butane-1,2,3,4-tetrol,hydrochloride
    • NSC86172
    • NSC-86172
    • 1,2,3,4-BUTANETETROL, DIHYDROCHLORIDE
    • 1,4-Bis(1H-benzimidazol-2-yl)butane-1,2,3,4-tetrol--hydrogen chloride (1/1)
    • 5345-84-6
    • 42927-06-0
    • NSC-1752
    • NSC1752
    • DTXSID40962799
    • Inchi: 1S/C18H18N4O4.ClH/c23-13(15(25)17-19-9-5-1-2-6-10(9)20-17)14(24)16(26)18-21-11-7-3-4-8-12(11)22-18;/h1-8,13-16,23-26H,(H,19,20)(H,21,22);1H
    • InChI Key: NALFUMZZUJTWIQ-UHFFFAOYSA-N
    • SMILES: Cl.OC(C(C1=NC2C=CC=CC=2N1)O)C(C(C1=NC2C=CC=CC=2N1)O)O

Computed Properties

  • Exact Mass: 390.10900
  • Monoisotopic Mass: 354.133
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.613
  • Boiling Point: 868.1°Cat760mmHg
  • Flash Point: 478.8°C
  • Refractive Index: 1.829
  • PSA: 138.28000
  • LogP: 1.73000
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